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Compound Name: Tannic Acid

Cat. No.: B1681237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of tannic acid in

a range of common organic solvents. Understanding the solubility characteristics of tannic
acid, a complex polyphenol, is critical for its application in pharmaceutical formulations, drug

delivery systems, and various industrial processes. This document compiles quantitative and

qualitative solubility data, details experimental protocols for solubility determination, and

illustrates the key factors influencing the dissolution of tannic acid.

Quantitative Solubility of Tannic Acid
The solubility of tannic acid is significantly influenced by the nature of the solvent,

temperature, and the specific composition of the tannic acid itself, which is often a mixture of

polygalloyl glucoses or polygalloyl quinic acid esters.[1] The data presented below has been

compiled from various scientific sources and pharmacopoeias. It is important to note that slight

variations in reported values can be attributed to differences in experimental conditions and the

grade of tannic acid used.

Table 1: Quantitative Solubility of Tannic Acid in Various
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Solvent
Chemical
Formula

Solubility (
g/100 mL)

Temperature
(°C)

Remarks

Ethanol C₂H₅OH 10 25
Soluble to very

soluble.[1][2]

Methanol CH₃OH - -

Generally

reported as

soluble.[2]

Acetone C₃H₆O 0.1 25

Soluble, though

some sources

indicate lower

solubility.[1]

Ethyl Acetate C₄H₈O₂ - -

Generally

reported as

soluble.[2]

Glycerol C₃H₈O₃ 0.1 25

Soluble,

particularly in

warm glycerol.[1]

[3]

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS 1 - Soluble.[4]

Dimethylformami

de (DMF)
C₃H₇NO 1 - Soluble.[4]

Table 2: Qualitative Solubility of Tannic Acid in Various
Organic Solvents

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://en.wikipedia.org/wiki/Tannic_acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3116328.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3116328.htm
https://en.wikipedia.org/wiki/Tannic_acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3116328.htm
https://en.wikipedia.org/wiki/Tannic_acid
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-454.pdf
https://cdn.caymanchem.com/cdn/insert/21421.pdf
https://cdn.caymanchem.com/cdn/insert/21421.pdf
https://www.benchchem.com/product/b1681237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Description

Soluble In

Ethanol Very Soluble / Freely Soluble[2][3]

Methanol Soluble[2]

Acetone Soluble / Very Soluble[2][3]

Ethyl Acetate Soluble[3]

Insoluble In

Benzene Insoluble / Practically Insoluble[1]

Chloroform Insoluble / Practically Insoluble[1]

Diethyl Ether Insoluble / Practically Insoluble[1]

Petroleum Ether Insoluble / Practically Insoluble

Carbon Disulfide Insoluble / Practically Insoluble[1]

Carbon Tetrachloride Insoluble / Practically Insoluble[1]

Experimental Protocols for Solubility Determination
Accurate determination of solubility is paramount for the reliable application of tannic acid. The

following protocols outline standardized methods for assessing the solubility of substances like

tannic acid.

Gravimetric Method for Solubility Determination
This method is a fundamental and widely used technique for determining the solubility of a

solute in a solvent.

Objective: To determine the mass of tannic acid that can be dissolved in a specific volume of

an organic solvent to create a saturated solution at a given temperature.

Materials:

Tannic acid (analytical grade)
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Selected organic solvent (analytical grade)

Conical flask with a stopper

Thermostatically controlled water bath or incubator

Filter paper (pore size appropriate to retain undissolved particles)

Funnel

Evaporating dish (pre-weighed)

Analytical balance

Drying oven

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of tannic acid to a known volume of the organic solvent in a

conical flask. The presence of undissolved solid is crucial to ensure saturation.

Seal the flask to prevent solvent evaporation.

Place the flask in a thermostatically controlled environment (e.g., a water bath) set to the

desired temperature (e.g., 25 °C).

Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Separation of the Saturated Solution:

Allow the undissolved tannic acid to settle.

Carefully filter the supernatant through a pre-wetted filter paper to remove any solid

particles. The filtration apparatus should be maintained at the same temperature as the

saturated solution to prevent precipitation or further dissolution.
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Determination of Solute Mass:

Accurately pipette a known volume of the clear, saturated filtrate into a pre-weighed

evaporating dish.

Carefully evaporate the solvent under controlled conditions (e.g., in a fume hood on a hot

plate at a temperature below the decomposition point of tannic acid, or using a rotary

evaporator).

Once the solvent has evaporated, place the evaporating dish in a drying oven at a

temperature sufficient to remove any residual solvent without degrading the tannic acid
(e.g., 60-80 °C) until a constant weight is achieved.

Cool the dish in a desiccator and weigh it on an analytical balance.

Calculation:

Mass of dissolved tannic acid = (Weight of dish + dried residue) - (Weight of empty dish)

Solubility ( g/100 mL) = (Mass of dissolved tannic acid / Volume of filtrate taken) x 100

OECD Guideline 105: Water Solubility (Flask Method
Adaptation for Organic Solvents)
The principles of the OECD Guideline 105 for determining water solubility can be adapted for

organic solvents, particularly the "Flask Method," which is suitable for substances with

solubilities above 10⁻² g/L.

Objective: To determine the saturation concentration of tannic acid in an organic solvent at a

specific temperature.

Materials:

Tannic acid (of known purity)

Selected organic solvent

Glass flasks with stoppers
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Constant temperature bath or shaker

Centrifuge (optional)

Analytical instrumentation for quantification (e.g., UV-Vis Spectrophotometer, HPLC)

Procedure:

Preliminary Test:

To estimate the approximate solubility, add increasing volumes of the solvent to a known

mass of tannic acid (e.g., 10 mg) at the test temperature and shake. Observe the volume

at which the tannic acid completely dissolves.

Equilibration:

Based on the preliminary test, add an excess amount of tannic acid to a known volume of

the solvent in a flask.

Place the flask in a constant temperature bath and stir or shake until equilibrium is

reached (a minimum of 24 hours is recommended).

Phase Separation:

Allow the mixture to stand at the test temperature for at least 24 hours to allow for the

separation of phases.

Alternatively, centrifuge the mixture at the test temperature to facilitate the separation of

the undissolved solid.

Analysis:

Carefully take a sample from the clear supernatant.

Determine the concentration of tannic acid in the sample using a validated analytical

method (e.g., UV-Vis spectrophotometry at a characteristic wavelength for tannic acid or

HPLC). A calibration curve with standards of known concentrations should be prepared in

the same solvent.
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Calculation:

The solubility is reported as the mean of at least three independent determinations.

Factors Influencing Tannic Acid Solubility
The solubility of tannic acid is a complex interplay of several factors related to both the solute

and the solvent, as well as the surrounding environment.

Factors Influencing Tannic Acid Solubility
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Molecular Structure
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Click to download full resolution via product page

Caption: Key factors influencing the solubility of tannic acid.

Solvent Properties:

Polarity: Tannic acid, being a polyphenol with numerous hydroxyl groups, is a polar

molecule. Therefore, it exhibits higher solubility in polar solvents like ethanol and acetone,

which can engage in dipole-dipole interactions.[5]

Hydrogen Bonding Capacity: Solvents that can act as hydrogen bond donors or acceptors

will more effectively solvate the hydroxyl groups of tannic acid, leading to higher solubility.

Alcohols are prime examples of such solvents.[6]

Tannic Acid Properties:
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Molecular Structure: The large number of phenolic hydroxyl groups makes tannic acid
capable of forming extensive hydrogen bonds. The overall structure and the number of

galloyl moieties can influence its interaction with different solvents.[1]

Purity and Composition: Commercial tannic acid is a mixture of related compounds. The

presence of impurities or variations in the distribution of polygalloyl esters can affect its

overall solubility.

Environmental Conditions:

Temperature: Generally, the solubility of solids in liquids increases with temperature. For

tannic acid, an increase in temperature can enhance its dissolution in organic solvents by

providing the energy needed to overcome the intermolecular forces in the solid state.[7]

Pressure: For solid-liquid systems, pressure has a negligible effect on solubility under normal

conditions.

This guide provides a foundational understanding of the solubility of tannic acid in organic

solvents. For specific applications, it is highly recommended to perform experimental solubility

determinations under the precise conditions of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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